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Compound of Interest

Compound Name: Cyclopentene oxide

Cat. No.: B1362415

This technical guide provides an in-depth overview of Cyclopentene Oxide (CAS Number:
285-67-6), a versatile cyclic ether widely utilized as a reactive intermediate in organic synthesis
and polymer chemistry.[1] Addressed to researchers, scientists, and professionals in drug
development, this document details the compound's properties, synthesis and reaction
protocols, and key safety information.

Compound Identification and Properties

Cyclopentene oxide, also known as 1,2-epoxycyclopentane or 6-Oxabicyclo[3.1.0]hexane, is
a colorless to faintly yellow liquid characterized by a strained three-membered epoxide ring
fused to a five-membered carbocyclic ring.[1][2][3][4] This structural feature makes it
susceptible to ring-opening reactions with a variety of nucleophiles, rendering it a valuable
building block for synthesizing functionalized cyclopentane derivatives.[1]

Table 1: Chemical Identifiers for Cyclopentene Oxide
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Identifier Value Source(s)
CAS Number 285-67-6 [2][4][5][6][7]
Molecular Formula CsHsO [2][4][5][6][7]
Molecular Weight 84.12 g/mol 2115161 7]
EC Number 206-005-6 [2][4]
Beilstein/REAXYS 102495 [2][8]

1,2-Epoxycyclopentane, 6-
Oxabicyclo[3.1.0]hexane,

Synonyms , [21[4]1[5]
Cyclopentane oxide,
Cyclopentene epoxide
GJEZBVHHZQAEDB-

INChl Key [21[7]
UHFFFAOYSA-N

SMILES cicczocac: [2][7]

Table 2: Physical and Chemical Properties of Cyclopentene Oxide
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Property Value Source(s)
Clear, colorless to very faintly
Appearance . [3][4](8]
yellow liquid
Form Liquid [21[4]
Boiling Point 102 °C at 760 mmHg 2113114171
Melting Point 136-137 °C [718]
Density 0.964 g/mL at 25 °C [21[7119]
Refractive Index (n20/D) 1.434 [21[7]
N Immiscible with water; Soluble
Solubility ) ) [1]18][10]
in organic solvents
39.63 mmHg at 25 °C
Vapor Pressure .
(estimated)
Table 3: Safety and Handling Information
Parameter Value Source(s)
Signal Word Danger [2][3][11]
Flammable Liquid 2; Skin
Hazard Classifications Irritant 2; Eye Irritant 2; STOT [21[31[12]
SE 3
H225: Highly flammable liquid
and vaporH315: Causes skin
Hazard Statements irritationH319: Causes serious [2][11][12]
eye irritationH335: May cause
respiratory irritation
Flash Point 10 °C (50 °F) - closed cup [2][3][4]
Storage Temperature 2-8°C, Refrigerator/flammables  [2][4][8][13]
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Experimental Protocols

Cyclopentene oxide is primarily synthesized via the epoxidation of cyclopentene and serves
as a precursor for various functionalized molecules through ring-opening reactions.

A common and reliable laboratory method for synthesizing cyclopentene oxide is the
epoxidation of cyclopentene using meta-chloroperoxybenzoic acid (m-CPBA).[14]

Protocol: Epoxidation of Cyclopentene with m-CPBA[14]

o Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve
cyclopentene (1.0 equivalent) in dichloromethane (DCM). Cool the flask in an ice bath to O
°C.

o Reagent Addition: In a separate flask, dissolve m-CPBA (1.1 equivalents) in DCM. Add this
m-CPBA solution dropwise to the cooled cyclopentene solution over approximately 30
minutes, ensuring the reaction temperature is maintained at 0 °C.

» Reaction: Allow the reaction mixture to warm to room temperature and continue stirring for 4-
6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) to confirm
the complete consumption of cyclopentene.

o Workup: Upon completion, cool the mixture back to 0 °C. Filter the reaction mixture to
remove the precipitated by-product, m-chlorobenzoic acid.

e Washing: Transfer the filtrate to a separatory funnel and wash sequentially with a 10%
agueous sodium sulfite solution, a saturated aqueous sodium bicarbonate solution, and
finally with brine.

e Drying and Concentration: Dry the separated organic layer over anhydrous sodium sulfate.
Filter off the drying agent and concentrate the solution under reduced pressure to yield crude
cyclopentene oxide. The product can often be used in subsequent steps without further
purification.
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Reaction Setup
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in Dichloromethane (DCM) in DCM Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

Tech Support


https://chemdad.com/index.php?c=article&id=61046
https://www.chembk.com/en/chem/Cyclopentene%20oxide
https://www.fishersci.ca/shop/products/cyclopentene-oxide-97-thermo-scientific/p-7025242
https://www.chemicalbook.com/msds/cyclopentene-oxide.pdf
https://static.cymitquimica.com/products/IN/pdf/sds-DA002VJM.pdf
https://www.fishersci.com/store/msds?partNumber=AC348520250&productDescription=CYCLOPENTENE+OXIDE+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/pdf/common_side_reactions_in_the_synthesis_of_1_Morpholin_4_yl_2_hydroxy_cyclopentane.pdf
https://www.benchchem.com/product/b1362415#cyclopentene-oxide-cas-number-and-properties
https://www.benchchem.com/product/b1362415#cyclopentene-oxide-cas-number-and-properties
https://www.benchchem.com/product/b1362415#cyclopentene-oxide-cas-number-and-properties
https://www.benchchem.com/product/b1362415#cyclopentene-oxide-cas-number-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1362415?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1362415?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

